Cas no 686260-62-8 (1-(3-Chlorobenzyl)-1,4-diazepane)

• Product Name: 1-(3-Chlorobenzyl)-1,4-diazepane
• CAS No: 686260-62-8
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• MDL: MFCD03407500
• CID: 1069697
• PubChem ID: 19007090
• Update Time: 2025-06-08

1-(3-Chlorobenzyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorobenzyl)-1,4-diazepane
• TS-03207
• 686260-62-8
• 1-[(3-chlorophenyl)methyl]-1,4-diazepane
• MFCD03407500
• A867011
• AKOS000148992
• SCHEMBL9398459
• 1-(3-Chlorobenzyl)homopiperazine
• 1-(3-Chloro-benzyl)-[1,4]diazepane
• DB-300525

• MDL： MFCD03407500
• Inchi： 1S/C12H17ClN2/c13-12-4-1-3-11(9-12)10-15-7-2-5-14-6-8-15/h1,3-4,9,14H,2,5-8,10H2
• InChI Key： RZYHJJCOSLOYBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CCNCCC1

Computed Properties

• Exact Mass: 224.10800
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 2.40200

Additional information on 1-(3-Chlorobenzyl)-1,4-diazepane

1-(3-Chlorobenzyl)-1,4-diazepane: A Comprehensive Overview

The compound 1-(3-Chlorobenzyl)-1,4-diazepane (CAS No. 686260-62-8) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The presence of the 3-chlorobenzyl group introduces additional complexity and functionality to the molecule, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of 1-(3-Chlorobenzyl)-1,4-diazepane as a precursor for the synthesis of bioactive compounds. Its rigid structure and nitrogen-containing framework make it an ideal candidate for exploring interactions with biological systems. Researchers have reported that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential role in drug discovery.

The synthesis of 1-(3-Chlorobenzyl)-1,4-diazepane involves a multi-step process that typically begins with the preparation of the diazepane ring. This is followed by the introduction of the 3-chlorobenzyl group through nucleophilic substitution or coupling reactions. The choice of synthetic methodology depends on the desired purity and scalability of the process. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From a structural standpoint, 1-(3-Chlorobenzyl)-1,4-diazepane features a seven-membered ring system with two nitrogen atoms at positions 1 and 4. The 3-chlorobenzyl substituent adds electron-withdrawing effects to the molecule, influencing its reactivity and stability. Computational studies have revealed that this compound exhibits unique electronic properties, which could be leveraged in designing novel materials or sensors.

In terms of applications, 1-(3-Chlorobenzyl)-1,4-diazepane has shown promise in medicinal chemistry as a scaffold for developing bioactive agents. Its ability to form hydrogen bonds and participate in π-π interactions makes it a valuable building block for drug design. Additionally, this compound has been explored as a ligand in transition metal catalysis, where its nitrogen atoms can coordinate with metal centers to facilitate various reactions.

Recent research has also focused on the pharmacokinetic properties of 1-(3-Chlorobenzyl)-1,4-diazepane. Studies indicate that this compound has moderate absorption and distribution characteristics in biological systems, which are critical factors for its potential therapeutic applications. However, further investigations are required to fully understand its metabolism and excretion pathways.

From an environmental perspective, the stability and biodegradability of 1-(3-Chlorobenzyl)-1,4-diazepane are important considerations for its industrial use. Preliminary data suggest that this compound is relatively stable under standard conditions but may undergo degradation under specific environmental stressors such as UV light or microbial activity.

In conclusion, 1-(3-Chlorobenzyl)-1,4-diazepane (CAS No. 686260-62-8) is a versatile compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers exploring new chemical entities with bioactive properties. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing both scientific knowledge and practical applications.